Cas no 16955-35-4 (Bicyclo[1.1.0]butane-1-carbonitrile)
16955-35-4 structure
Product Name:Bicyclo[1.1.0]butane-1-carbonitrile
Bicyclo[1.1.0]butane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[1.1.0]butane-1-carbonitrile
- Bicyclo(1.1.0)butane-1-carbonitrile
- bicyclo[1.1.0]butane-3-carbonitrile
- 1-Cyanobicyclo[1.1.0]butane
- 16955-35-4
- DTXSID10168721
-
- Inchi: 1S/C5H5N/c6-3-5-1-4(5)2-5/h4H,1-2H2
- InChI Key: BPPMXXJOMACYJD-UHFFFAOYSA-N
- SMILES: N#CC12CC1C2
Computed Properties
- Exact Mass: 79.04225
- Monoisotopic Mass: 79.042199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 0.3
Experimental Properties
- Density: 1.16
- Boiling Point: 153°Cat760mmHg
- Flash Point: 42.5°C
- Refractive Index: 1.529
- PSA: 23.79
Bicyclo[1.1.0]butane-1-carbonitrile Related Literature
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Indrani Banerjee,Tarun K. Panda Org. Biomol. Chem. 2021 19 6571
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